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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known thermodynamic properties of

phosphorus sulfides, a class of inorganic compounds with significant applications in various

fields, including the development of pharmaceuticals and agrochemicals. This document

summarizes key quantitative data, outlines experimental methodologies for their determination,

and presents a logical workflow for these experimental processes.

Introduction to Phosphorus Sulfides
Phosphorus sulfides are a family of compounds with the general formula P₄Sₙ (where n can

range from 2 to 10). Among these, phosphorus pentasulfide (P₄S₁₀) and phosphorus

sesquisulfide (P₄S₃) are of significant commercial importance.[1] P₄S₁₀ is a key reagent in the

synthesis of organosulfur compounds, including insecticides and lubricant additives, while P₄S₃

is notably used in the production of "strike-anywhere" matches. Several other phosphorus

sulfides, often existing as isomers, are also known, including P₄S₄, P₄S₅, P₄S₆, P₄S₇, P₄S₈, and

P₄S₉. The molecular structures of all known phosphorus sulfides are based on a tetrahedral

arrangement of four phosphorus atoms.
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The following tables summarize the available quantitative thermodynamic data for key

phosphorus sulfides. It is important to note that comprehensive thermodynamic data for all

known phosphorus sulfides is not readily available in the literature. The data presented here is

primarily for the most well-studied compounds, P₄S₃ and P₄S₁₀. All data is for the standard

state (25 °C and 100 kPa) unless otherwise specified.

Table 1: Standard Enthalpy of Formation (ΔfH°)

Compound Formula State ΔfH° (kJ/mol)

Phosphorus

Sesquisulfide
P₄S₃ solid -154.808[2]

Phosphorus

Sesquisulfide
P₄S₃ gas -81.1696[2]

Phosphorus

Pentasulfide
P₄S₁₀ solid -364[3]

Note: The standard enthalpy of formation is the change in enthalpy when one mole of a

substance in its standard state is formed from its constituent elements in their standard states.

For phosphorus, the standard reference state is white phosphorus.[4][5]

Table 2: Standard Molar Entropy (S°)

Compound Formula State S° (J/mol·K)

Phosphorus

Sesquisulfide
P₄S₃ solid 200.832[2]

Phosphorus

Sesquisulfide
P₄S₃ gas 319.15552[2]

Phosphorus

Pentasulfide
P₄S₁₀ solid 381.7[3]

Note: The standard molar entropy is the absolute entropy of one mole of a substance in its

standard state.[6][7]
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Table 3: Other Thermodynamic Properties of Phosphorus Pentasulfide (P₄S₁₀)

Property Value Units

Specific Heat Capacity (Cp) 0.67[8] J·g⁻¹·K⁻¹

Molar Heat Capacity (Cp) 296[3] J·mol⁻¹·K⁻¹

Heat of Fusion (ΔHfus) 21.5[8] kJ·mol⁻¹

Heat of Vaporization (ΔHvap) 45.3[8] kJ·mol⁻¹

Heat of Combustion -253.3 x 10⁵[9] J/kg

Experimental Protocols for Determining
Thermodynamic Properties
The determination of the thermodynamic properties of phosphorus sulfides involves a range of

experimental techniques. Below are detailed methodologies for key experiments.

Determination of Enthalpy of Formation by Calorimetry
The standard enthalpy of formation of phosphorus sulfides can be determined using

calorimetry, which measures the heat released or absorbed during a chemical reaction.

3.1.1. Combustion Calorimetry

For compounds like phosphorus sulfides, combustion calorimetry is a common method. The

enthalpy of combustion can be measured, and then Hess's Law can be applied to calculate the

enthalpy of formation.

Apparatus: A rotating-bomb calorimeter is particularly suitable for sulfur-containing

compounds to ensure complete combustion and dissolution of the products in the absorbing

solution.

Procedure:

A precisely weighed sample of the phosphorus sulfide is placed in a crucible inside the

bomb calorimeter.
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The bomb is sealed and pressurized with excess pure oxygen.

A small, known amount of a suitable absorbing solution (e.g., water or a dilute oxidizing

agent) is added to the bomb to dissolve the combustion products (phosphorus oxides and

sulfur oxides).

The bomb is placed in a calorimeter vessel containing a known mass of water.

The initial temperature of the water is recorded.

The sample is ignited electrically.

The temperature of the water is recorded at regular intervals until it reaches a maximum

and then begins to cool.

The heat capacity of the calorimeter system (bomb, water, etc.) is determined by burning a

standard substance with a known heat of combustion (e.g., benzoic acid).

The heat released during the combustion of the phosphorus sulfide is calculated from the

temperature change and the heat capacity of the calorimeter.

The products of combustion are analyzed to ensure complete reaction and to correct for

any side reactions.

Using the measured enthalpy of combustion and the known standard enthalpies of

formation of the combustion products (e.g., P₄O₁₀ and SO₂), the standard enthalpy of

formation of the phosphorus sulfide is calculated using Hess's Law. For example, for the

combustion of P₄S₃: P₄S₃(s) + 8O₂(g) → P₄O₁₀(s) + 3SO₂(g) ΔH°c = [ΔfH°(P₄O₁₀, s) + 3 *

ΔfH°(SO₂, g)] - [ΔfH°(P₄S₃, s) + 8 * ΔfH°(O₂, g)] Since ΔfH°(O₂, g) is zero by definition, the

equation can be rearranged to solve for ΔfH°(P₄S₃, s).

3.1.2. Reaction Calorimetry

Direct synthesis from the elements in a calorimeter can also be used.

Apparatus: A dead-ended flow system in an electrically calibrated isoperibol calorimeter can

be employed for reactions involving gaseous reactants like chlorine, and a similar principle
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can be applied for the reaction of phosphorus with sulfur.

Procedure:

A known amount of white phosphorus is placed in a reaction vessel within the calorimeter.

A controlled flow of molten sulfur is introduced to react with the phosphorus.

The heat evolved during the reaction is measured by the temperature change of the

surrounding medium in the calorimeter.

The calorimeter is calibrated electrically to determine its heat capacity.

The enthalpy of formation is calculated from the heat evolved and the amount of

phosphorus sulfide formed.

Determination of Standard Molar Entropy
The standard molar entropy of a substance is determined by measuring its heat capacity as a

function of temperature from near absolute zero to the standard temperature (298.15 K).

Apparatus: A low-temperature adiabatic calorimeter.

Procedure:

A sample of the pure phosphorus sulfide is cooled to a temperature close to 0 K.

Heat is supplied to the sample in small, known increments, and the resulting temperature

increase is measured precisely.

The heat capacity (Cp) is calculated at each temperature.

A plot of Cp/T versus T is generated.

The absolute entropy at a given temperature T is the area under the curve of Cp/T versus

T from 0 K to T.

If the substance undergoes any phase transitions (e.g., solid-solid, solid-liquid, liquid-gas)

between 0 K and 298.15 K, the enthalpy of each transition (ΔH_trans) must be measured
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(e.g., by differential scanning calorimetry) and the entropy change for the transition

(ΔS_trans = ΔH_trans / T_trans) must be added to the integral of Cp/T dT.

Vapor Pressure Measurements
Vapor pressure data is crucial for determining the enthalpy of vaporization and for

understanding the volatility of the compounds.

Apparatus: A static vapor pressure measurement apparatus or a Knudsen cell mass

spectrometer.

Static Method:

A sample of the phosphorus sulfide is placed in a thermostated vessel connected to a

pressure-measuring device (manometer).

The sample is thoroughly degassed to remove any volatile impurities.

The temperature of the sample is precisely controlled, and the corresponding vapor

pressure is measured.

Measurements are repeated at various temperatures.

The Clausius-Clapeyron equation (ln(P) = -ΔHvap/R * (1/T) + C) can then be used to

determine the enthalpy of vaporization from a plot of ln(P) versus 1/T.

Knudsen Cell Mass Spectrometry:

This technique is suitable for measuring low vapor pressures at high temperatures.

A small amount of the sample is placed in a Knudsen cell (an effusion cell with a small

orifice).

The cell is heated in a high-vacuum system.

The molecules effusing from the orifice are ionized and detected by a mass spectrometer.
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The intensity of the ion current is proportional to the partial pressure of the effusing

species.

The relationship between ion intensity and temperature can be used to determine

thermodynamic properties.

Visualizing Experimental Workflows
The following diagram illustrates a generalized workflow for the experimental determination of

the thermodynamic properties of a phosphorus sulfide.
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A generalized workflow for determining thermodynamic properties.

Conclusion
This guide has provided a summary of the available thermodynamic data for phosphorus

sulfides and detailed the experimental methodologies used to obtain these crucial parameters.

While data for P₄S₃ and P₄S₁₀ are more readily available, further research is needed to

establish a comprehensive thermodynamic database for the entire family of phosphorus

sulfides. The experimental protocols and workflows outlined herein provide a solid foundation

for researchers and scientists in drug development and other fields to understand and, where

necessary, determine the thermodynamic properties of these important compounds. The

continued investigation into the thermodynamics of phosphorus sulfides will undoubtedly

contribute to their more effective and innovative application in various scientific and industrial

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b7769721#thermodynamic-properties-of-
phosphorus-sulfides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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